Cas no 15426-14-9 (Diazene,1,2-bis(3-chlorophenyl)-)
15426-14-9 structure
Product Name:Diazene,1,2-bis(3-chlorophenyl)-
CAS No:15426-14-9
MF:C12H8Cl2N2
MW:251.111320495605
CID:155748
PubChem ID:27279
Update Time:2025-04-19
Diazene,1,2-bis(3-chlorophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Diazene,1,2-bis(3-chlorophenyl)-
- 1,2-bis(3-chlorophenyl)diazene
- 3,3'-Dichloroazobenzene
- (E)-1,2-Bis(3-chlorophenyl)diazene
- Bis-(3-chlorophenyl)-diazene
- Bis-(3-chloro-phenyl)-diazene
- Diazene, bis(3-chlorophenyl)-
- (E)-1,2-Bis(3-chlorophenyl)diazene #
- AKOS004910356
- bis(3-chlorophenyl)diazene
- DTXSID5074006
- SCHEMBL7870699
- 106131-24-2
- (E)-bis(3-chlorophenyl)diazene
- 15426-14-9
- ZAUXEPYLONOZEK-FOCLMDBBSA-N
-
- Inchi: 1S/C12H8Cl2N2/c13-9-3-1-5-11(7-9)15-16-12-6-2-4-10(14)8-12/h1-8H/b16-15+
- InChI Key: ZAUXEPYLONOZEK-FOCLMDBBSA-N
- SMILES: ClC1=CC=CC(=C1)/N=N/C1C=CC=C(C=1)Cl
Computed Properties
- Exact Mass: 250.006454
- Monoisotopic Mass: 250.006454
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 24.7
- XLogP3: 5
Experimental Properties
- Density: 1.27
- Boiling Point: 380.4°Cat760mmHg
- Flash Point: 183.8°C
- Refractive Index: 1.608
Diazene,1,2-bis(3-chlorophenyl)- Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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